BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and safety handling precautions for 2,5-
Diiodobenzene-1,4-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Diiodobenzene-1,4-diol

Cat. No.: B076841

An In-depth Technical Guide to the Health and Safety Handling of 2,5-Diiodobenzene-1,4-diol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). While it is based on the most current
information available, a complete SDS for 2,5-Diiodobenzene-1,4-diol was not publicly
accessible at the time of writing. Users should always consult with their institution's safety office
and refer to any available SDS provided by the supplier.

Introduction

2,5-Diiodobenzene-1,4-diol is a halogenated aromatic compound with potential applications in
organic synthesis and pharmaceutical development.[1][2] As with any chemical reagent, a
thorough understanding of its potential hazards and the implementation of appropriate safety
protocols are paramount for the protection of laboratory personnel and the environment. This
guide provides a comprehensive overview of the known health and safety information for 2,5-
Diiodobenzene-1,4-diol, including its physical and chemical properties, identified hazards,
handling and storage procedures, and emergency response measures.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is the first step in
safe handling. The following table summarizes the known properties of 2,5-Diiodobenzene-

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b076841?utm_src=pdf-interest
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-2-5-diiodo-1-4-benzenediol-properties-applications-is
https://buildingblock.bocsci.com/product/2-5-diiodobenzene-1-4-diol-cas-13064-64-7-388838.html
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

1,4-diol.
Property Value
Chemical Formula CeHa4l202
Molecular Weight 361.90 g/mol
CAS Number 13064-64-7
Appearance White to light yellow to light orange
powder/crystal
Melting Point 198.0 to 202.0 °C
Boiling Point ~299.4 °C at 760 mmHg (Predicted)
Purity >95.0% (HPLC)(QNMR)

Synonyms for 2,5-Diiodobenzene-1,4-diol include 2,5-Diiodo-1,4-benzenediol, 1,4-Dihydroxy-
2,5-diiodobenzene, and 2,5-Diiodohydroquinone.[3]

Hazard Identification and Classification

Based on available information, 2,5-Diiodobenzene-1,4-diol is classified as a hazardous

substance. The following table outlines its GHS hazard classification.

Hazard Class

GHS Classification Hazard Statement

Skin Corrosion/Irritation

Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
Irritation

H319: Causes serious eye
Category 2A S
irritation

Signal Word: Warning
Pictogram:

laalt text
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Health and Safety Precautions

Given the identified hazards, stringent adherence to safety protocols is essential when handling
2,5-Diiodobenzene-1,4-diol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. However,
the following are recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

e Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. Gloves
must be inspected before use and disposed of properly after handling the material.

o Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is
a risk of significant exposure, additional protective clothing may be necessary.

e Respiratory Protection: While no specific respiratory protection is mandated under normal
use conditions with adequate ventilation, a NIOSH-approved respirator may be necessary if
dusts are generated and ventilation is insufficient.

Engineering Controls

e Ventilation: Work with 2,5-Diiodobenzene-1,4-diol should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation of any dust or vapors.

o Eyewash Stations and Safety Showers: These emergency facilities must be readily
accessible in the immediate vicinity of where the compound is handled.[4]

Experimental Protocols and Handling Procedures
General Handling

The following workflow outlines the general procedure for safely handling 2,5-Diiodobenzene-
1,4-diol in a laboratory setting.
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Caption: General workflow for handling 2,5-Diiodobenzene-1,4-diol.
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Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

e Incompatible with strong oxidizing agents and strong bases.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

The following diagram illustrates the recommended first-aid procedures.

( Exposure Event 1

Lprosure to 2,5-Diiodobenzene-1,4-dicDJ

Inhalation Skin Contact Eye Contact Ingestion

Firs‘;—Aid Response

Y y Y

f on Skin: Ifin Eyes:
If Inhaled: . . Rinse cautiously with water for several minutes. If Swallowed:
. Wash with plenty of soap and water. . N . . " " .
Move to fresh air. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical assistance.
If irritation occurs, seek medical advice.

If irritation persists, seek medical advice.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2,5-Diiodobenzene-1,4-diol.

Accidental Release Measures

o Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and dispose of it as
hazardous waste.
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o Ventilate the area and wash the spill site after material pickup is complete.

Toxicological Information

Detailed toxicological studies for 2,5-Diiodobenzene-1,4-diol are not widely available in the
public domain. The toxicological properties have not been fully investigated.[4] The known
hazards are based on its classification as a skin and eye irritant.

Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation
Serious Eye Damage/Irritation Causes serious eye irritation
Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Disposal Considerations

Dispose of 2,5-Diiodobenzene-1,4-diol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the material to enter
drains or waterways.

Conclusion

2,5-Diiodobenzene-1,4-diol is a valuable research chemical that must be handled with care
due to its irritant properties. By adhering to the safety precautions, handling procedures, and
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emergency protocols outlined in this guide, researchers can minimize the risks associated with
its use. It is imperative to always seek out the most current and comprehensive safety
information and to foster a strong culture of safety within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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